4-{[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]amino}benzoic acid

• Molecular Formula: C17H18ClNO5S
• Molecular Weight: 383.8 g/mol
• IUPAC Name: 4-[(5-chloro-4-methyl-2-propoxyphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C17H18ClNO5S/c1-3-8-24-15-9-11(2)14(18)10-16(15)25(22,23)19-13-6-4-12(5-7-13)17(20)21/h4-7,9-10,19H,3,8H2,1-2H3,(H,20,21)
• InChI Key: BYDPIIHIGLWFKT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O

Description

4-{[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]amino}benzoic acid is an organic compound with a complex structure that includes a sulfonamide group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]amino}benzoic acid typically involves multiple steps. One common method starts with the chlorination of 4-methyl-2-propoxybenzoic acid to introduce the chlorine atom. This is followed by sulfonation to attach the sulfonyl group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

4-{[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]amino}benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens (chlorine, bromine) and acids (sulfuric acid) are commonly used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the benzene ring .

Scientific Research Applications

4-{[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]amino}benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, particularly in anti-inflammatory and antimicrobial applications.

Industry: Utilized in the development of specialty chemicals and materials[][3].

Mechanism of Action

The mechanism of action of 4-{[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]amino}benzoic acid involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with enzyme active sites, inhibiting their activity. This inhibition can disrupt various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2-methylbenzoic acid: Shares a similar benzoic acid core but lacks the sulfonyl and amino groups.

Furosemide: Contains a sulfonamide group but has a different overall structure and is used as a diuretic.

Uniqueness

4-{[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]amino}benzoic acid is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various applications in research and industry .